Cas no 1620758-32-8 ((2S,3R,4R,5R)-2-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-5-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol)

• Product Name: (2S,3R,4R,5R)-2-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-5-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol
• CAS No: 1620758-32-8
• MF: C₂₃H₂₇ClO₇
• MW: 450.909286737442
• CID: 3032597
• Update Time: 2023-11-22

(2S,3R,4R,5R)-2-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-5-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

• Jardiance Impurity C
• 8RPK8JB3S5
• (2S,3R,4R,5R)-2-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-5-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol
• (1S)-1,4-Anhydro-1-C-(4-chloro-3-((4-(((3S)-tetrahydro-3-furanyl)oxy)phenyl)methyl)phenyl)-D-glucitol
• (2S,3R,4R,5R)-2-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-5-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol (Empagliflozin Impurity pound(c)
• D-Glucitol, 1,4-anhydro-1-C-(4-chloro-3-((4-(((3S)-tetrahy
• Unii-8rpk8JB3S5
• Empagliflozin impurity 8/Empagliflozin S-Furanose/(2S,3S,4S,5S)-2-(4-chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-5-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol
• (3R,4R,5R)-2-(4-chloro-3-(4-(((S)- tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-5 -((R)-1,2-dihydroxyethyl)tetrahydrofuran- 3,4-diol
• D-Glucitol, 1,4-anhydro-1-C-[4-chloro-3-[[4-[[(3S)-tetrahydro-3-furanyl]oxy]phenyl]methyl]phenyl]-, (1S)-
• Empagliflozin Impurity 106
• Empagliflozin S-FuranoseQ: What is Empagliflozin S-Furanose Q: What is the CAS Number of Empagliflozin S-Furanose Q: What is the storage condition of Empagliflozin S-Furanose Q: What are the applications of Empagliflozin S-Furanose
• Engleet net impurity 3

• Inchi： 1S/C23H27ClO7/c24-18-6-3-14(22-20(27)21(28)23(31-22)19(26)11-25)10-15(18)9-13-1-4-16(5-2-13)30-17-7-8-29-12-17/h1-6,10,17,19-23,25-28H,7-9,11-12H2/t17-,19+,20+,21+,22-,23+/m0/s1
• InChI Key： RAQUDPJZAZMKRD-FZQLGJARSA-N
• SMILES： ClC1C=CC(=CC=1CC1C=CC(=CC=1)O[C@@H]1COCC1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O)O1)O)O

Computed Properties

• Exact Mass: 450.1445309 g/mol
• Monoisotopic Mass: 450.1445309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109
• Molecular Weight: 450.9

(2S,3R,4R,5R)-2-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-5-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature